
Personal protective equipment for handling
SHP394

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHP394

Cat. No.: B15578153 Get Quote

Essential Safety and Handling Guide for SHP394
This guide provides crucial safety and logistical information for the handling and disposal of

SHP394, a protein tyrosine phosphatase SHP2 inhibitor intended for research use only.[1] The

following procedures are based on established laboratory safety protocols for handling

hazardous chemicals. Researchers should always consult the specific Safety Data Sheet

(SDS) provided by the supplier for SHP394. If an SDS is not available, the precautionary

measures outlined in this document should be strictly followed.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling SHP394. The following

table summarizes the recommended PPE based on the potential hazards associated with

chemical compounds in a research laboratory setting.
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PPE Category Specific Equipment Purpose Guidance

Hand Protection
Chemically resistant

gloves (e.g., nitrile)

To prevent skin

contact with the

chemical.

Use two pairs of

gloves for added

protection.[2] Tuck

sleeves into gloves to

prevent spills from

running down the arm.

[3] Change gloves

immediately if

contaminated and

dispose of them in the

appropriate hazardous

waste container.[3][4]

Eye and Face

Protection

Safety glasses with

side shields, safety

goggles, or a face

shield

To protect eyes and

face from splashes

and aerosols.[5]

Goggles or a face

shield are

recommended when

there is a higher risk

of splashing.[3]

Body Protection
Fully buttoned lab

coat

To protect skin and

clothing from

contamination.[3]

The lab coat should

be worn at all times in

the laboratory and

removed before

entering common

areas.[3]

Respiratory Protection

Use in a well-

ventilated area or a

chemical fume hood.

A respirator may be

required for handling

large quantities or if

there is a risk of

aerosol generation.

To prevent inhalation

of the chemical.

All procedures that

can cause infection

from aerosols or

splashes should be

performed within a

biological safety

cabinet (BSC) or a

chemical fume hood.

[4][6]

Foot Protection Closed-toe shoes To protect feet from

spills and falling

Sandals and other

open-toed shoes are
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objects. not permitted in the

laboratory.[7]

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.[8]

Wear appropriate PPE, including gloves and a lab coat, when unpacking the shipment.

Verify that the container is properly labeled with the chemical name and any hazard

warnings.

Store SHP394 in a cool, dry, and well-ventilated area, away from incompatible materials. The

product information suggests a storage temperature of -20℃.[9]

Ensure the storage location is secure and accessible only to authorized personnel.

Preparation and Use:

Always handle SHP394 within a chemical fume hood or a designated containment area to

minimize inhalation exposure.[4]

Before starting any work, ensure that an emergency eyewash station and safety shower are

readily accessible.[10]

Place a plastic-backed absorbent pad on the work surface to contain any potential spills.[4]

Use Luer-lock syringes and other appropriate equipment to prevent accidental disconnection

and spills.[4]

Do not eat, drink, or apply cosmetics in the laboratory where SHP394 is handled.[7]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[7]

Disposal Plan:
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All waste contaminated with SHP394 is considered hazardous waste and must be disposed of

according to institutional and local regulations.

Contaminated PPE and Materials:

Place all disposable PPE (gloves, lab coats) and other contaminated materials (e.g.,

absorbent pads, pipette tips) into a designated, clearly labeled hazardous waste container.

[4] This container should be a yellow bag labeled with the appropriate hazard warning.[4]

Sharps Waste:

Dispose of any needles, syringes, or other sharp objects contaminated with SHP394 in a

designated, puncture-resistant sharps container labeled for hazardous drug waste.[4][11]

Do not recap, bend, or break needles.[4]

Liquid Waste:

Collect all liquid waste containing SHP394 in a sealed, properly labeled hazardous waste

container.

Waste Pickup:

Follow your institution's procedures for the pickup and disposal of hazardous chemical

waste.

Visualizations
The following diagrams illustrate a general workflow for safely handling chemical compounds

and a representative signaling pathway that may be affected by an SHP2 inhibitor like SHP394.
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Caption: Workflow for the safe handling of SHP394.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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